
Application Note: High-Yield Nitration of 2-
Hydroxy-6-methylpyridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Hydroxy-6-methyl-3-nitropyridine

Cat. No.: B185662 Get Quote

Abstract
This application note details a robust and reproducible experimental procedure for the nitration

of 2-hydroxy-6-methylpyridine, a key reaction in the synthesis of various pharmaceutical and

agrochemical intermediates.[1] The protocol employs a mixture of concentrated sulfuric acid

and fuming nitric acid to efficiently install a nitro group onto the pyridine ring, yielding primarily

2-hydroxy-6-methyl-3-nitropyridine. This method is characterized by its operational simplicity

and high yield, making it suitable for both academic research and process development

settings.

Introduction
2-Hydroxy-6-methyl-3-nitropyridine is a valuable building block in organic synthesis. The

introduction of the nitro group activates the pyridine ring for further functionalization, such as

nucleophilic aromatic substitution, and can be a precursor to an amino group through

reduction.[2] The procedure outlined below provides a standardized method to obtain this

compound with consistent results. The reaction proceeds by electrophilic aromatic substitution,

where the nitronium ion (NO₂⁺), generated in situ from nitric acid and sulfuric acid, attacks the

electron-rich pyridine ring.

Experimental Protocol
Materials:
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2-hydroxy-6-methylpyridine

Concentrated sulfuric acid (98%)

Fuming nitric acid

Ice

Deionized water

Standard laboratory glassware (round-bottom flask, dropping funnel, beaker, etc.)

Magnetic stirrer and stir bar

Ice bath

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping

funnel, carefully add 300 mL of concentrated sulfuric acid.

Substrate Addition: Cool the sulfuric acid in an ice bath. Slowly add 152 g (1.4 mol) of 2-

hydroxy-6-methylpyridine to the cooled sulfuric acid while stirring.[3] Maintain the

temperature of the mixture below 10 °C during the addition.

Nitrating Agent Addition: Once the 2-hydroxy-6-methylpyridine is fully dissolved, begin the

dropwise addition of 92 mL (1.47 mol) of fuming nitric acid through the dropping funnel.[3] It

is critical to control the rate of addition to maintain the internal temperature of the reaction

mixture below 60 °C.[3]

Reaction: After the addition of nitric acid is complete, remove the ice bath and allow the

reaction mixture to stir at room temperature for 1 hour.[3]

Quenching: Prepare a large beaker with a significant amount of crushed ice (approximately

1000 g). Slowly and carefully pour the reaction mixture onto the ice with vigorous stirring to

dissipate the heat of dilution.
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Product Isolation: The product will precipitate out of the acidic solution as a solid. Isolate the

solid product by vacuum filtration.

Washing: Wash the filtered product cake thoroughly with cold deionized water until the

washings are neutral to pH paper.

Drying: Dry the product in a vacuum oven or desiccator to a constant weight.

Data Summary
Parameter Value Reference

2-hydroxy-6-methylpyridine 152 g (1.4 mol) [3]

Concentrated Sulfuric Acid 300 mL [3]

Fuming Nitric Acid 92 mL (1.47 mol) [3]

Reaction Temperature < 60 °C [3]

Reaction Time 1 hour [3]
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Reaction

Work-up & Isolation

Add Concentrated H₂SO₄ to Flask

Cool H₂SO₄ in Ice Bath

Slowly Add 2-Hydroxy-6-methylpyridine

Dropwise Addition of Fuming HNO₃

(Keep Temp < 60°C)

Stir at Room Temperature for 1 hour

Pour Reaction Mixture onto Ice

Reaction Complete

Vacuum Filtration

Wash Product with Cold Water

Dry Product

2-Hydroxy-6-methyl-3-nitropyridine

Final Product
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Caption: Workflow for the nitration of 2-hydroxy-6-methylpyridine.
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Safety Precautions
Concentrated sulfuric acid and fuming nitric acid are extremely corrosive and strong

oxidizing agents. Handle with extreme care in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including safety goggles, a face shield, a

lab coat, and acid-resistant gloves.

The addition of reagents is exothermic. Proper temperature control is crucial to prevent

runaway reactions.

Quenching the reaction mixture with ice is highly exothermic. Perform this step slowly and

with caution.

Conclusion
The described protocol provides an effective and scalable method for the nitration of 2-hydroxy-

6-methylpyridine. The procedure is straightforward and utilizes common laboratory reagents

and equipment. The resulting 2-hydroxy-6-methyl-3-nitropyridine is a versatile intermediate

for further chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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